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Key Physicochemical Data for Hexythiazox

The following table summarizes the key physicochemical properties of Hexythiazox related to its

partitioning behavior, based on regulatory data [1]:

Property Value Conditions / Notes

Log P (Octanol-Water) 2.67 Measured at 25°C; classified as "Low" [1].

P (Octanol-Water) 4.68 x 10² (468) Calculated partition coefficient [1].

Water Solubility 0.1 mg/L At 20°C and pH 7; classified as "Low" [1].

Molecular Mass 352.88 g/mol - [1]

Melting Point 105.4 °C - [1]

Experimental Protocols and Determination

While the specific laboratory method for determining the Log P of Hexythiazox is not detailed in the search

results, the value is cited as verified data used for regulatory purposes [1]. General protocols and analytical
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techniques for studying Hexythiazox residues are well-established.

Analytical Method for Residues: A common approach for quantifying Hexythiazox in plant matrices
involves using Liquid Chromatography tandem Mass Spectrometry (LC-MS/MS). The process

typically includes extracting the analyte with acetonitrile using a QuEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) method, followed by cleanup with dispersive solid-phase extraction (d-

SPE) using sorbents like Primary Secondary Amine (PSA) and Magnesium Sulfate (MgSO₄) before
LC-MS/MS analysis [2]. This method is validated according to guidelines like SANTE/11312/2021 [2].

Regulatory Context: The reported Log P value of 2.67 is a key parameter in environmental fate
assessments. This value, along with the low water solubility, suggests Hexythiazox has a potential to

adsorb to soil and organic matter [1].

Experimental Workflow for Residue Analysis

The diagram below outlines the key steps involved in the analytical determination of Hexythiazox, such as

in food samples, which underpins the generation of data for its physicochemical properties.
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Workflow for Hexythiazox Residue Analysis

Sample Collection

Extraction (QuEChERS)

  Homogenize

Cleanup (d-SPE)

  Acetonitrile, MgSO₄, NaCl

Instrumental Analysis (LC-MS/MS)

  PSA, MWCNTs

Data Validation

  Quantify & Confirm

Click to download full resolution via product page

Workflow for Hexythiazox Residue Analysis

Technical Summary and Implications

Hexythiazox is a carboxamide acaricide with a non-systemic mode of action, acting as a mite growth

inhibitor [1]. Its relatively high Log P value has direct implications for its environmental fate and application.

Environmental Fate: A Log P of 2.67 suggests that Hexythiazox is lipophilic and will preferentially

partition into organic phases. This correlates with its very low water solubility (0.1 mg/L) and indicates
a potential to bind to soil organic matter and accumulate in fatty tissues of organisms [1].

Application and Resistance: It is used to control mite eggs and larvae on various crops, including
fruits, nuts, and vegetables [1] [2]. Its chemical class is designated as 10A by the Insecticide
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Resistance Action Committee (IRAC). Resistance to Hexythiazox has been recorded in species like

Tetranychus urticae [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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